Cas no 2137548-46-8 (2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid)

• Product Name: 2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid
• CAS No: 2137548-46-8
• MF: C₁₀H₁₂FNO₄S
• MW: 261.269985198975
• CID: 6424655
• PubChem ID: 165485899
• Update Time: 2025-11-06

2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid
• EN300-1124434
• 2137548-46-8

• Inchi： 1S/C10H12FNO4S/c1-3-12(17(2,15)16)8-6-4-5-7(11)9(8)10(13)14/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： YXPJCVAFEODYPG-UHFFFAOYSA-N
• SMILES： S(C)(N(CC)C1C=CC=C(C=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 261.04710720g/mol
• Monoisotopic Mass: 261.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid

Research Briefing on 2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid (CAS: 2137548-46-8)

2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid (CAS: 2137548-46-8) is a fluorinated benzoic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique sulfonamido and fluoro-substituted aromatic structure, has shown potential in various applications, including medicinal chemistry and drug development. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in downstream applications. Key synthetic routes often involve the introduction of the N-ethylmethanesulfonamido group via nucleophilic substitution, followed by fluorination at the 6-position of the benzoic acid scaffold. These synthetic improvements have been documented in several high-impact journals, highlighting the compound's growing relevance in chemical research.

In the realm of medicinal chemistry, 2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid has been investigated for its potential as a pharmacophore or intermediate in the development of novel therapeutics. Its structural features, including the fluorine atom and sulfonamido moiety, are known to enhance binding affinity and metabolic stability, making it an attractive scaffold for drug design. Recent studies have explored its role in inhibiting specific enzymes or receptors, with preliminary results indicating promising activity in vitro. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

Beyond its pharmaceutical applications, this compound has also been studied for its physicochemical properties, such as solubility, stability, and reactivity. These properties are critical for its formulation and delivery in potential drug products. Recent research has employed advanced analytical techniques, including NMR spectroscopy and mass spectrometry, to characterize the compound and its derivatives. Such studies provide valuable insights into its behavior under various conditions, aiding in the optimization of its use in research and development.

In conclusion, 2-(N-ethylmethanesulfonamido)-6-fluorobenzoic acid (CAS: 2137548-46-8) represents a versatile and promising compound in the field of chemical and pharmaceutical research. Its unique structural attributes, combined with recent advancements in synthesis and characterization, underscore its potential for diverse applications. Ongoing and future studies will likely further elucidate its biological activities and therapeutic utility, solidifying its place in the toolkit of researchers and drug developers.